Cas no 16156-58-4 (Propargyl Methanesulfonate Ester, 95%)

• Product Name: Propargyl Methanesulfonate Ester, 95%
• CAS No: 16156-58-4
• MF: C₄H₆O₃S
• MW: 134.153640270233
• MDL: MFCD09841205
• CID: 195596
• PubChem ID: 305925
• Update Time: 2025-06-25

Propargyl Methanesulfonate Ester, 95% Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,1-methanesulfonate
• PROPARGYL METHANESULFONATE ESTER, 95
• prop-2-ynyl methanesulfonate
• Propargyl Methanesul
• Propargyl Methanesulfonate Ester
• 2-Propinyl methanesulfonate
• Methanesulfonic acid
• Prop-2-yn-1-ylmethanesulfonate
• methanesulfonic acid prop-2-ynyl ester; Propargyl Mesylate; 2-Propynyl methanesulfonate; Propargyl methylsulfonate
• propargyl methanesulfonate
• NSC-203079
• 16156-58-4
• Propargyl methane sulfonate
• OWAHJGWVERXJMI-UHFFFAOYSA-N
• SCHEMBL433017
• BS-52439
• 2-Propynyl methanesulfonate, >=99.5%, acid <200 ppm, H2O <100 ppm
• 2-Propyn-1-ol, 1-methanesulfonate
• BCP27865
• METHANESULFONIC ACID PROP-2-YNYL ESTER
• 2-Propyn-1-yl Methanesulfonate
• Propargyl methanesulfonate ester,95
• 2-Propyn-1-ol, methanesulfonate
• DTXSID70308323
• AKOS006329411
• 2-propyn-1-ol 1-methanesulfonate
• s11862
• prop-2-yn-1-yl methanesulfonate
• 2-propynyl methanesulfonate
• NSC203079
• SY226265
• MFCD09841205
• J-009839
• FT-0674061
• Propargyl Methanesulfonate Ester, 95%
• PropargylMethanesulfonateEster
• propargyl mesylate
• CS-0158537
• Propargyl Methanesulfonate Ester, 95per cent
• EN300-206238
• BV66GM4EXZ

• MDL： MFCD09841205
• Inchi： 1S/C4H6O3S/c1-3-4-7-8(2,5)6/h1H,4H2,2H3
• InChI Key： OWAHJGWVERXJMI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC#C

Computed Properties

• Exact Mass: 134.00400
• Monoisotopic Mass: 134.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.268
• Boiling Point: 246.7°Cat760mmHg
• Flash Point: >110℃
• Refractive Index: 1.459
• Stability/Shelf Life: Moisture Sensitive
• PSA: 51.75000
• LogP: 0.67660

Propargyl Methanesulfonate Ester, 95% Security Information

• Hazardous Material transportation number：UN 2810 6.1 / PGIII

Additional information on Propargyl Methanesulfonate Ester, 95%

Propargyl Methanesulfonate Ester, 95% (CAS No. 16156-58-4): An Overview of Its Synthesis, Applications, and Recent Research Developments

Propargyl methanesulfonate ester, with the CAS number 16156-58-4, is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and diverse applications. This compound, also known as propargyl mesylate, is a valuable intermediate in organic synthesis and has found applications in various fields, including pharmaceuticals, materials science, and chemical research.

The chemical structure of propargyl methanesulfonate ester consists of a propargyl group (C₃H₅) attached to a methanesulfonyl group (CH₃SO₂) through an ester linkage. This structure imparts the compound with high reactivity and stability, making it an ideal candidate for a wide range of synthetic transformations. The high purity of 95% ensures consistent performance and reliability in various applications.

In the field of pharmaceuticals, propargyl methanesulfonate ester has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. Recent research has highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of propargyl methanesulfonate ester in the synthesis of a series of antiviral compounds with potent activity against influenza viruses. The unique reactivity of the propargyl group allows for efficient coupling reactions, enabling the rapid synthesis of complex molecular structures.

Beyond pharmaceuticals, propargyl methanesulfonate ester has also found applications in materials science. Its ability to undergo click chemistry reactions makes it an attractive candidate for the preparation of functional polymers and coatings. A recent study in Advanced Materials reported the use of propargyl methanesulfonate ester in the synthesis of self-healing materials. The click reaction between the propargyl group and azide-functionalized monomers resulted in robust materials with enhanced mechanical properties and self-repair capabilities.

In chemical research, propargyl methanesulfonate ester serves as a valuable tool for exploring new synthetic methodologies. Its reactivity and functional group compatibility have led to the development of novel catalytic systems and reaction conditions. A notable example is the use of propargyl methanesulfonate ester in palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and selectivities. These advancements have broadened the scope of synthetic chemistry and opened new avenues for the preparation of complex organic molecules.

The synthesis of propargyl methanesulfonate ester typically involves the reaction between propargyl alcohol and methanesulfonyl chloride in the presence of a base such as triethylamine. This straightforward procedure yields high purity products suitable for various applications. Recent improvements in synthetic methods have focused on enhancing yield and reducing by-products, making the compound more accessible to researchers and industrial users.

In conclusion, propargyl methanesulfonate ester (CAS No. 16156-58-4), with its 95% purity, is a versatile compound with significant potential in pharmaceuticals, materials science, and chemical research. Its unique chemical properties and reactivity make it an essential building block for the development of novel drugs, functional materials, and advanced synthetic methodologies. As research continues to advance, the applications of this compound are likely to expand further, contributing to breakthroughs in multiple scientific fields.